Cas no 1803898-79-4 (6-Mercapto-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 6-Mercapto-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1803898-79-4
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• CID: 4824878
• Update Time: 2023-08-19

6-Mercapto-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C7H5ClN2O2S2/c8-14(11,12)7-2-5-4(1-6(7)13)9-3-10-5/h1-3,13H,(H,9,10)
• InChI Key： RWMKTMSHJXXZKL-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC2=C(C=1)NC=N2)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2